3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile

• IUPAC Name: 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile
• InChI: InChI=1S/C17H13FN2O/c18-15-7-6-13-5-2-8-20(16(13)10-15)17(21)14-4-1-3-12(9-14)11-19/h1,3-4,6-7,9-10H,2,5,8H2
• InChI Key: ZYGFTZCONCKXCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)F)N(C1)C(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C17H13FN2O
• Molecular Weight: 280.30 g/mol

Description

3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile, also known as FQBC, is a quinoline-based compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile is not fully understood, but studies have suggested that it may act by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is known to play a critical role in cell survival and proliferation, and its dysregulation is often observed in cancer cells. By inhibiting this pathway, 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile may be able to induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile has also been shown to have other biochemical and physiological effects. Studies have found that 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile is its high purity and yield, which makes it a reliable and efficient compound for use in laboratory experiments. However, one limitation of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile. One area of interest is the development of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile derivatives with improved solubility and bioavailability. Another direction is the investigation of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile's potential applications in the treatment of other diseases, such as neurological disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile and its potential as a cancer therapy.
Conclusion:
In conclusion, 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile is a quinoline-based compound that has shown promise in scientific research, particularly in the field of cancer research. Its high yield and purity make it a reliable and efficient compound for use in laboratory experiments. Future research on 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile may lead to the development of new therapies for a variety of diseases, including cancer and neurological disorders.

Synthesis Methods

The synthesis of 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile involves the reaction of 7-fluoro-3,4-dihydroquinoline-1(2H)-one with benzoyl chloride and potassium cyanide in the presence of a base. The resulting product is then treated with 4-chlorobenzonitrile to yield 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile. This method has been reported to have a high yield and purity, making it a reliable and efficient way to synthesize 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile for research purposes.

Scientific Research Applications

3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have found that 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile exhibits anti-tumor activity in a variety of cancer cell lines, including breast, lung, and colon cancer cells. 3-(7-fluoro-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile has also been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may be a promising candidate for cancer therapy.